
Flumedroxone Acetate (CAS 987-18-8): A
Technical Whitepaper

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flumedroxone acetate

Cat. No.: B1672880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Flumedroxone acetate, a synthetic progestin, has been investigated for its therapeutic

potential, most notably in the prophylaxis of migraine headaches. This document provides a

comprehensive technical overview of Flumedroxone acetate (CAS 987-18-8), summarizing its

physicochemical properties, mechanism of action, and relevant experimental data. This guide

is intended for researchers and professionals in drug development, offering a consolidated

resource of available scientific information. Due to the limited recent literature on this

compound, some experimental protocols are presented as illustrative examples based on

methodologies for similar compounds.

Physicochemical Properties
Flumedroxone acetate is a white crystalline solid. Its fundamental properties are summarized

in the table below.
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Property Value Reference

CAS Number 987-18-8

Molecular Formula C₂₄H₃₁F₃O₄

Molecular Weight 440.50 g/mol

Melting Point 206-207 °C

Optical Rotation [α]D²⁰ +30°

UV max (in ethanol) 234 nm (ε 15600)

Synonyms

6α-(Trifluoromethyl)-17α-

acetoxyprogesterone,

Demigran, WG-537

Mechanism of Action
Flumedroxone acetate is a derivative of progesterone and is classified as a progestin. Its

primary mechanism of action is believed to be through its interaction with progesterone

receptors (PRs). Progesterone signaling is complex, involving both genomic and non-genomic

pathways.

Progesterone Receptor Signaling Pathway
The binding of a progestin like Flumedroxone acetate to the progesterone receptor can

initiate a cascade of cellular events. The canonical pathway involves the receptor's

translocation to the nucleus and its function as a ligand-activated transcription factor,

modulating the expression of target genes. This can lead to various physiological effects,

including the regulation of hormonal cycles and potential modulation of neuronal activity

relevant to migraine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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